Cas no 2229205-14-3 (1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde)

• Product Name: 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde
• CAS No: 2229205-14-3
• MF: C₉H₁₂O₂
• MW: 152.190382957458
• CID: 6519016
• PubChem ID: 165688024
• Update Time: 2025-05-25

1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

• 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde
• 2229205-14-3
• EN300-1777717

• Inchi： 1S/C9H12O2/c10-7-9(3-4-9)8-2-1-5-11-6-8/h6-7H,1-5H2
• InChI Key： YEINKXXIQGSNLO-UHFFFAOYSA-N
• SMILES： O1CCCC(=C1)C1(C=O)CC1

Computed Properties

• Exact Mass: 152.083729621g/mol
• Monoisotopic Mass: 152.083729621g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 11
• Rotatable Bond Count: 2
• Complexity: 202
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.5
• Topological Polar Surface Area: 26.3Ų

Additional information on 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde

1-(3,4-Dihydro-2H-Pyran-5-Yl)Cyclopropane-1-Carbaldehyde: A Comprehensive Overview

1-(3,4-Dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde, identified by the CAS registry number CAS No. 2229205-14-3, is a compound of significant interest in contemporary chemical research. This compound, with its unique structural features and potential applications, has garnered attention across various scientific domains. In this article, we delve into its chemical properties, recent advancements in its synthesis and applications, and its implications in modern science.

The molecular structure of 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde comprises a cyclopropane ring fused with a dihydro-pyran moiety and an aldehyde group. This configuration imparts the compound with distinct reactivity and physical properties. Recent studies have highlighted its potential as a versatile building block in organic synthesis, particularly in the construction of complex natural product analogs.

Recent research has focused on the synthesis of CAS No. 2229205-14-3 through various methodologies, including enantioselective approaches that leverage organocatalysis and transition metal-catalyzed reactions. These advancements have not only improved the efficiency of synthesis but also opened avenues for exploring its stereochemical properties.

In terms of applications, 1-(3,4-dihydro-2H-pyran-5-yl)cyclopropane-1-carbaldehyde has shown promise in medicinal chemistry as a component in drug discovery programs targeting various therapeutic areas. Its ability to participate in diverse reaction pathways makes it a valuable intermediate in the development of bioactive compounds.

The compound's role in materials science is another area of active investigation. Researchers are exploring its use in polymer synthesis and as a precursor for advanced materials with tailored properties. The integration of such compounds into polymer frameworks could lead to innovations in materials with enhanced mechanical or electronic properties.

In the fragrance and flavor industries, the unique aromatic profile of CAS No. 2229205-14-3 has sparked interest for potential applications in creating novel scent profiles and flavor enhancers. This underscores the compound's versatility across multiple industrial sectors.

Safety considerations are paramount when handling chemicals like 1-(3,4-dihydro-2H-pyran-5-Yl)cyclopropane-carbaldehyde. Proper storage conditions and adherence to safety protocols are essential to mitigate risks associated with its use in laboratory settings.

In conclusion, CAS No. 2229205–14–3, or 1-(3,4-dihydro–pyran–yl)cyclopropane–carbaldehyde, stands as a testament to the ongoing innovation in chemical research. Its diverse applications and ongoing exploration highlight its significance as a valuable compound in various scientific endeavors.